Cas no 1246189-43-4 (Bis-PEG8-acid)

• Product Name: Bis-PEG8-acid
• CAS No: 1246189-43-4
• MF: C₂₀H₃₈O₁₂
• MW: 470.508528232574
• MDL: MFCD29917781
• CID: 4580262
• PubChem ID: 118796285
• Update Time: 2025-10-31

Bis-PEG8-acid Chemical and Physical Properties

Names and Identifiers

• Bis-PEG8-acid
• HOOCCH2CH2O-PEG7-CH2CH2COOH
• 4,7,10,13,16,19,22,25-Octaoxaoctacosanedioic acid
• SY263738
• BS-14706
• 4,7,10,13,16,19,22,25-Octaoxaoctacosane-1,28-dioic Acid
• MFCD29917781
• BP-23993
• CS-0107999
• C90335
• HOOC-PEG7-CH2CH2COOH
• HY-126893
• COOH-PEG7-COOH
• 3-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 1246189-43-4
• WZB18943
• DA-51203
• AKOS037648580

• MDL： MFCD29917781
• Inchi： 1S/C20H38O12/c21-19(22)1-3-25-5-7-27-9-11-29-13-15-31-17-18-32-16-14-30-12-10-28-8-6-26-4-2-20(23)24/h1-18H2,(H,21,22)(H,23,24)
• InChI Key： IRTAMFHIULAGCS-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 470.23632664 g/mol
• Monoisotopic Mass: 470.23632664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 27
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 470.5
• XLogP3: -2
• Topological Polar Surface Area: 148

Additional information on Bis-PEG8-acid

Bis-PEG8-acid (CAS No. 1246189-43-4): An Overview of Its Properties and Applications in Biomedical Research

Bis-PEG8-acid (CAS No. 1246189-43-4) is a versatile polyethylene glycol (PEG) derivative that has gained significant attention in the field of biomedical research due to its unique properties and wide range of applications. This compound, also known as bis(polyethylene glycol) succinyl acid, is characterized by its ability to enhance the solubility, stability, and biocompatibility of various biomolecules and therapeutic agents.

The structure of Bis-PEG8-acid consists of two PEG chains (each with 8 ethylene oxide units) linked by a succinyl group. This specific configuration provides the compound with excellent water solubility and low immunogenicity, making it an ideal candidate for conjugation with proteins, peptides, and other bioactive molecules. The succinyl group acts as a functional handle for chemical modification, allowing for the facile attachment of various functional groups or biomolecules.

In recent years, Bis-PEG8-acid has been extensively studied for its potential in drug delivery systems. One of the key advantages of PEGylation is the ability to prolong the circulation time of therapeutic agents in the bloodstream, thereby enhancing their efficacy and reducing their frequency of administration. This is particularly important for proteins and peptides, which are often rapidly cleared from the body due to their short half-lives. By conjugating these biomolecules with Bis-PEG8-acid, researchers have been able to significantly improve their pharmacokinetic profiles.

Moreover, Bis-PEG8-acid has shown promise in improving the stability and solubility of hydrophobic drugs. Hydrophobic drugs often suffer from poor aqueous solubility, which can limit their bioavailability and therapeutic effectiveness. By attaching these drugs to Bis-PEG8-acid, researchers have been able to enhance their solubility and stability, leading to improved therapeutic outcomes. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that PEGylation with Bis-PEG8-acid significantly increased the solubility and stability of a hydrophobic anticancer drug, resulting in enhanced tumor targeting and reduced toxicity.

Another important application of Bis-PEG8-acid is in the development of targeted drug delivery systems. By conjugating Bis-PEG8-acid with targeting ligands such as antibodies or peptides, researchers can achieve selective delivery of therapeutic agents to specific cells or tissues. This approach has been particularly useful in cancer therapy, where targeted delivery can minimize off-target effects and improve treatment outcomes. A study published in Nano Letters reported that PEGylated nanoparticles functionalized with Bis-PEG8-acid showed enhanced tumor accumulation and reduced systemic toxicity compared to non-targeted formulations.

The biocompatibility of Bis-PEG8-acid is another critical factor that contributes to its widespread use in biomedical applications. PEG derivatives are known for their low toxicity and minimal immunogenicity, making them suitable for use in vivo. This property is particularly important for long-term treatments or chronic conditions where repeated administration is necessary. A study published in Biomaterials evaluated the biocompatibility of Bis-PEG8-acid in various cell lines and found that it exhibited excellent cytocompatibility and minimal cytotoxicity.

In addition to its applications in drug delivery, Bis-PEG8-acid has also been explored for its potential in tissue engineering and regenerative medicine. The ability to modify surfaces with PEG derivatives can improve the biocompatibility and functionality of biomaterials used in tissue engineering scaffolds. For example, a study published in Tissue Engineering Part A demonstrated that coating tissue engineering scaffolds with Bis-PEG8-acid enhanced cell adhesion and proliferation, leading to improved tissue regeneration.

The versatility of Bis-PEG8-acid extends beyond its use as a PEGylation agent. It has also been investigated for its potential as a crosslinking agent in hydrogel formation. Hydrogels are three-dimensional polymer networks that can absorb large amounts of water or biological fluids, making them useful for various biomedical applications such as drug delivery, tissue engineering, and wound healing. By using Bis-PEG8-acid as a crosslinking agent, researchers have been able to create hydrogels with tunable mechanical properties and controlled release characteristics. A study published in Advanced Materials reported that hydrogels formed using Bis-PEG8-acid exhibited excellent mechanical strength and sustained release properties.

In conclusion, Bis-PEG8-acid (CAS No. 1246189-43-4) is a highly versatile compound with a wide range of applications in biomedical research. Its unique properties make it an ideal candidate for improving the solubility, stability, biocompatibility, and targeted delivery of various biomolecules and therapeutic agents. As research continues to advance, it is likely that new applications for Bis-PEG8-acid will be discovered, further expanding its potential impact on healthcare and biotechnology.